Cas no 2089546-83-6 ((2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid)

• Product Name: (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• CAS No: 2089546-83-6
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5721579
• PubChem ID: 122241014
• Update Time: 2025-06-08

(2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2089546-83-6
• (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• F2147-7831
• (E)-3-(1-pyridin-2-ylpyrazol-4-yl)prop-2-enoic acid
• AKOS040814270
• 2-Propenoic acid, 3-[1-(2-pyridinyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C11H9N3O2/c15-11(16)5-4-9-7-13-14(8-9)10-3-1-2-6-12-10/h1-8H,(H,15,16)/b5-4+
• InChI Key： SYXXXPRKGAMXOG-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1C=NN(C2C=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 434.8±25.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Additional information on (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid

(2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No. 2089546-83-6)

(2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid (CAS No. 2089546-83-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as pyrazole propenoic acid, is characterized by its unique structural features and potential therapeutic applications. The compound's structure consists of a pyrazole ring fused to a pyridine moiety, with a propenoic acid group attached, making it a promising candidate for various biological studies.

The chemical structure of (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid is defined by its molecular formula C₁₄H₁₁N₃O₂. The presence of the pyrazole and pyridine rings imparts specific electronic and steric properties that contribute to its biological activity. The propenoic acid group, on the other hand, provides the compound with carboxylic acid functionality, which can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt, which are crucial for cell survival and proliferation. These findings open up new avenues for the development of targeted cancer therapies using this compound.

The pharmacokinetic properties of (2E)-3-[1-(pyridin-2-yl)-1H-pyrazol-4-yl]prop-2-enoic acid have also been studied extensively. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. The compound's high solubility and stability in physiological conditions contribute to its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-[1-(pyridin-2-y l)-1H-pyrazol -4 - yl ]pro p - 2 - eno ic aci d in humans. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, (2E)-3-[1-(pyridin - 2 - yl ) - 1 H - py raz ol - 4 - yl ]pro p - 2 - eno ic aci d has also been explored for its potential use in diagnostic imaging. The unique electronic properties of the pyrazole and pyridine rings make it an attractive candidate for developing new contrast agents for magnetic resonance imaging (MRI) and other imaging modalities. Preliminary studies have shown that derivatives of this compound can enhance image contrast and improve diagnostic accuracy.

In conclusion, (2E)-3-[1-(pyridin - 2 - yl ) - 1 H - py raz ol - 4 - yl ]pro p - 2 - eno ic aci d (CAS No . 2089546 - 83 - 6) is a versatile compound with significant potential in both therapeutic and diagnostic applications. Its unique structural features and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.